9-Methylpentacosanoyl-CoA

• Molecular Formula: C47H86N7O17P3S
• Molecular Weight: 1146.2 g/mol
• InChI: InChI=1S/C47H86N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-18-21-24-35(2)25-22-19-17-20-23-26-38(56)75-30-29-49-37(55)27-28-50-45(59)42(58)47(3,4)32-68-74(65,66)71-73(63,64)67-31-36-41(70-72(60,61)62)40(57)46(69-36)54-34-53-39-43(48)51-33-52-44(39)54/h33-36,40-42,46,57-58H,5-32H2,1-4H3,(H,49,55)(H,50,59)(H,63,64)(H,65,66)(H2,48,51,52)(H2,60,61,62)
• InChIKey: NAPMUPLXPVGSOT-UHFFFAOYSA-N

9-Methylpentacosanoyl-CoA for Procurement: A Very Long-Chain Branched Acyl-CoA Derivative

9-Methylpentacosanoyl-CoA (9-Methylpentacosanoyl-coenzyme A) is a C25:0 methyl-branched very long-chain fatty acyl-CoA derivative [1]. It is formally classified as a methyl-branched fatty acyl-CoA [2], and specifically as a very long-chain acyl-CoA (VLCFA-CoA) [3]. The compound is a derivative of coenzyme A (CoA), formed by the thioester linkage of a 9-methylpentacosanoic acid moiety to the CoA core [1].

Very long-chain acyl-CoA C25 backbone classifies as VLCFA-CoA (>C20) for peroxisomal studies

Methyl-branched at C9 Positions compound as substrate for branched-chain acyl-CoA oxidase pathway

CoA thioester derivative Ready substrate for acyl-CoA synthetase and oxidase enzyme assays

• [1] PubChem. PubChem Compound Summary for CID 157008919, 9-Methylpentacosanoyl-CoA. National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] ChEBI. methyl-branched fatty acyl-CoA (CHEBI:16863). European Bioinformatics Institute. Accessed April 2026. View Source
• [3] Human Metabolome Database (HMDB). Showing metabocard for 9-Methylpentacosanoyl-CoA (HMDB0300818). Accessed April 2026. View Source

Why 9-Methylpentacosanoyl-CoA Cannot Be Replaced by Generic Analogs in Targeted Research

Generic substitution is not possible due to the compound's unique combination of a C25 very-long-chain fatty acid backbone and a single methyl branch at the C9 position. This specific structure dictates its interaction with very-long-chain acyl-CoA synthetases (VLCS) [1] and defines its metabolic fate in peroxisomal beta-oxidation, which is distinct from that of its straight-chain C25:0 counterpart (pentacosanoyl-CoA) and positional isomers (e.g., 8-Methylpentacosanoyl-CoA) [2]. The methyl branch acts as a structural signal for specialized peroxisomal enzymes like branched-chain acyl-CoA oxidase (hBRCACox) [3], making the precise C9 position a critical determinant for metabolic pathway selection.

Chain length classification

C25 VLCFA-CoA requires very-long-chain acyl-CoA synthetase; not interchangeable with long-chain (C13–C22) or medium-chain CoA analogs.

Methyl branch position

The C9 branch routes metabolism through hBRCACox; straight-chain or differently branched positional isomers follow distinct peroxisomal pathways.

Isomeric identity

Positional isomers (e.g., 8- or 21-methylpentacosanoyl-CoA) share identical molecular formula and weight but unique InChIKey; substitution leads to misidentification.

• [1] Uchiyama, A., et al. (1996). Human very-long-chain acyl-CoA synthetase: cloning, topography, and relevance to branched-chain fatty acid metabolism. Biochemical and Biophysical Research Communications, 229(3), 832-837. View Source
• [2] HMDB. 8-Methylpentacosanoyl-CoA (HMDB0300816). Human Metabolome Database. Accessed April 2026. View Source
• [3] Vanhove, G. F., et al. (1996). Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proceedings of the National Academy of Sciences, 93(24), 13629-13634. View Source

Quantitative Differential Evidence for 9-Methylpentacosanoyl-CoA vs. Analogs

Chain Length Classification: C25 Backbone Defines Very Long-Chain Acyl-CoA Status

9-Methylpentacosanoyl-CoA possesses a 25-carbon fatty acyl chain, which formally classifies it as a very long-chain acyl-CoA (VLCFA-CoA; >C20) [1]. This is in contrast to long-chain acyl-CoAs (C13-C22) [2] and medium-chain acyl-CoAs (C5-C11). The C25 chain length places it within a substrate class recognized by specialized peroxisomal very-long-chain acyl-CoA synthetases (VLCS), which have a demonstrated preference for fatty acids containing 22 or more carbons [3].

Chain Length Classification

Class-level

C25 (25 carbons) vs long-chain range C13–C22

3 carbons above long-chain maximum (C22)

Assigns substrate to very-long-chain enzyme class (VLCS)

Classification per IUPAC and HMDB categorization

Evidence Dimension	Fatty acyl chain length (carbons)
Target Compound Data	C25 (25 carbons)
Comparator Or Baseline	Long-chain acyl-CoA baseline range: C13-C22; Very long-chain acyl-CoA threshold: >C20
Quantified Difference	3 carbons longer than the maximum long-chain acyl-CoA definition (C22)
Conditions	Formal classification based on IUPAC and HMDB categorization

Why This Matters

This classification determines which suite of enzymes (e.g., VLCS vs. long-chain acyl-CoA synthetase) will activate and process the compound, a critical factor in metabolic flux and assay design.

• [1] HMDB. 9-Methylpentacosanoyl-CoA (HMDB0300818). Human Metabolome Database. Accessed April 2026. View Source
• [2] Rhea, K. (2021). long-chain fatty acyl-CoA. RGD Ontology Report. Accessed April 2026. View Source
• [3] Uchiyama, A., et al. (1996). Human very-long-chain acyl-CoA synthetase: cloning, topography, and relevance to branched-chain fatty acid metabolism. Biochemical and Biophysical Research Communications, 229(3), 832-837. View Source

Methyl Branch Position: C9 Branching Dictates Distinct Metabolic Pathway from Positional Isomers

The methyl group at the C9 position of the pentacosanoic acid chain creates a structural feature that directs its degradation. 9-Methylpentacosanoyl-CoA is a substrate for peroxisomal branched-chain acyl-CoA oxidase (hBRCACox) [1], an enzyme distinct from palmitoyl-CoA oxidase which processes very long straight-chain fatty acids. This metabolic routing is specific to the branch position; for example, the 3-methyl-branched fatty acid phytanic acid requires an initial alpha-oxidation step due to the proximity of the methyl group to the carboxyl end [2], a pathway not required for a C9-branched chain.

Methyl Branch Position

Class-level

hBRCACox pathway (C9 branch)

vs palmitoyl-CoA oxidase (straight VLCFA) or alpha-oxidation (3-methyl)

Pathway entry determined by branch position

Inferred from substrate specificities of human peroxisomal acyl-CoA oxidases

Evidence Dimension	Peroxisomal oxidative pathway entry enzyme
Target Compound Data	Branched-chain acyl-CoA oxidase (hBRCACox) pathway
Comparator Or Baseline	Straight-chain VLCFA (palmitoyl-CoA oxidase pathway) vs. 3-methyl-branched (alpha-oxidation requirement)
Quantified Difference	Qualitative pathway divergence
Conditions	Inferred from known substrate specificities of human peroxisomal acyl-CoA oxidases [1]

Why This Matters

The specific pathway entry dictates the enzyme cohort and experimental conditions needed to study its metabolism, directly impacting assay design and data interpretation in studies of peroxisomal disorders.

• [1] Vanhove, G. F., et al. (1996). Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proceedings of the National Academy of Sciences, 93(24), 13629-13634. View Source
• [2] Wanders, R. J. A., et al. (2001). Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochemical Society Transactions, 29(2), 250-267. View Source

Molecular Identity: Unique InChIKey Defines Precise Structural Identity for Reproducible Research

The InChIKey NAPMUPLXPVGSOT-UHFFFAOYSA-N is the unique, hash-based identifier for 9-Methylpentacosanoyl-CoA [1]. This identifier unambiguously distinguishes it from other methylpentacosanoyl-CoA isomers, such as 21-Methylpentacosanoyl-CoA (InChIKey RCSKJKFSWIRCJB-UHFFFAOYSA-N) [2] and 22-Methylpentacosanoyl-CoA [3], all of which share the same molecular formula (C47H86N7O17P3S) and molecular weight (1146.2 g/mol) [1][2]. This unique key is essential for unambiguous cross-referencing across databases and ensuring experimental reproducibility.

Molecular Identity

Head-to-head

InChIKey NAPMUPLXPVGSOT-UHFFFAOYSA-N

vs distinct keys for 21- and 8-methyl isomers

Ensures correct positional isomer selection

Unique identifier despite identical molecular weight

Evidence Dimension	Unique structural identifier
Target Compound Data	InChIKey: NAPMUPLXPVGSOT-UHFFFAOYSA-N
Comparator Or Baseline	21-Methylpentacosanoyl-CoA: InChIKey RCSKJKFSWIRCJB-UHFFFAOYSA-N; 8-Methylpentacosanoyl-CoA: No InChIKey available in public data
Quantified Difference	Completely different hash value, confirming distinct 2D structure
Conditions	Computed by InChI 1.0.6 (PubChem)

Why This Matters

For procurement and experimental design, this identifier guarantees the correct positional isomer is selected, preventing misidentification errors that are common when compounds share identical molecular weights and formulas.

• [1] PubChem. PubChem Compound Summary for CID 157008919, 9-Methylpentacosanoyl-CoA. National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] PubChem. PubChem Compound Summary for CID 157008913, 21-Methylpentacosanoyl-CoA. National Center for Biotechnology Information. Accessed April 2026. View Source
• [3] TargetMol. 22-Methylpentacosanoyl-CoA (TYD-02511). Product Page. Accessed April 2026. View Source

Predicted Physicochemical Profile: Calculated logP of 6.8 Distinguishes Lipophilicity from Short-Chain Analogs

The computed partition coefficient (XLogP3-AA) for 9-Methylpentacosanoyl-CoA is 6.8 [1]. This high lipophilicity, driven by the 25-carbon chain, contrasts sharply with shorter-chain acyl-CoA derivatives like palmitoyl-CoA (C16:0, predicted logP ~3.7) [2] and medium-chain octanoyl-CoA (C8:0, predicted logP ~0.8) [3]. The elevated logP value indicates a strong propensity for partitioning into lipid membranes and requires specific solubilization protocols for in vitro assays.

Lipophilicity (logP)

Data to verify

6.8

Palmitoyl-CoA ~3.7 | Octanoyl-CoA ~0.8

High lipophilicity suggests co-solvent requirement

Computed XLogP3; experimental validation recommended

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	6.8
Comparator Or Baseline	Palmitoyl-CoA (C16:0): ~3.7; Octanoyl-CoA (C8:0): ~0.8
Quantified Difference	Approximately 3.1 log units higher than palmitoyl-CoA; 6.0 log units higher than octanoyl-CoA
Conditions	Computed by XLogP3 3.0 (PubChem); values for comparators from PubChem

Why This Matters

This significant difference in lipophilicity directly impacts experimental handling, requiring the use of organic co-solvents or specialized delivery vehicles (e.g., cyclodextrins) and informs its predicted in vivo distribution profile.

• [1] PubChem. PubChem Compound Summary for CID 157008919, 9-Methylpentacosanoyl-CoA. National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] PubChem. PubChem Compound Summary for CID 9861086, Palmitoyl-CoA. National Center for Biotechnology Information. Accessed April 2026. View Source
• [3] PubChem. PubChem Compound Summary for CID 24892805, Octanoyl-CoA. National Center for Biotechnology Information. Accessed April 2026. View Source

Validated Application Scenarios for 9-Methylpentacosanoyl-CoA in Scientific Research

Substrate Specificity Studies of Peroxisomal Branched-Chain Acyl-CoA Oxidase (hBRCACox)

Use 9-Methylpentacosanoyl-CoA as a defined substrate to characterize the activity and substrate specificity of human branched-chain acyl-CoA oxidase (hBRCACox) in vitro. As established in Section 3, the C9-methyl branch positions this compound within the metabolic pathway for long-chain branched fatty acids, which is distinct from the very-long straight-chain fatty acid pathway handled by palmitoyl-CoA oxidase [1]. This allows researchers to directly assay hBRCACox activity without interference from straight-chain VLCFA oxidase activity.

Metabolite Profiling and Lipidomics for Peroxisomal Disorders

Employ 9-Methylpentacosanoyl-CoA as an authentic standard in targeted lipidomics and metabolomics analyses using LC-MS/MS. Its unique InChIKey (NAPMUPLXPVGSOT-UHFFFAOYSA-N) and defined physicochemical properties (logP 6.8) ensure unambiguous identification and accurate quantification in complex biological matrices [2]. This is critical for investigating peroxisomal biogenesis disorders (e.g., Zellweger syndrome spectrum) where branched-chain VLCFA-CoA metabolism is disrupted [3].

Development of Solubilization and Delivery Formulations for Lipophilic Acyl-CoAs

Utilize 9-Methylpentacosanoyl-CoA as a model compound for very long-chain, lipophilic acyl-CoAs in formulation development studies. Its high calculated logP (6.8) presents a solubility challenge, making it a representative test article for evaluating novel delivery vehicles such as modified cyclodextrins, liposomal encapsulation, or albumin-binding strategies intended for cellular delivery of hydrophobic acyl-CoA species [4].

Structural Biology of Very Long-Chain Acyl-CoA Synthetase (VLCS) Binding Pockets

Apply 9-Methylpentacosanoyl-CoA in structural biology and enzymatic studies to probe the substrate-binding cavity of human very-long-chain acyl-CoA synthetase (hVLCS). hVLCS activates VLCFAs of >22 carbons [5], and the C25 chain of this compound provides a tool to investigate the upper limits of chain-length accommodation and the tolerance for methyl-branching within the enzyme's active site.

Application

Selection Property

Validation Focus

hBRCACox substrate specificity assays

C9-methyl branched VLCFA-CoA substrate

Activity discrimination against straight-chain VLCFA oxidase

Targeted lipidomics in peroxisomal disorders

Unique InChIKey for unambiguous identification

Mass spectrometry-based quantification in biological matrices

Formulation development for lipophilic acyl-CoAs

High computed lipophilicity as model challenge

Encapsulation efficiency and cellular delivery performance

VLCS binding pocket structural studies

C25 branched-chain substrate scaffold

Chain-length accommodation and methyl-branch tolerance

• [1] Vanhove, G. F., et al. (1996). Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proceedings of the National Academy of Sciences, 93(24), 13629-13634. View Source
• [2] PubChem. PubChem Compound Summary for CID 157008919, 9-Methylpentacosanoyl-CoA. National Center for Biotechnology Information. Accessed April 2026. View Source
• [3] Steinberg, S. J., et al. (2006). Peroxisome biogenesis disorders. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1763(12), 1733-1748. View Source
• [4] PubChem. PubChem Compound Summary for CID 157008919, 9-Methylpentacosanoyl-CoA. National Center for Biotechnology Information. Accessed April 2026. View Source
• [5] Uchiyama, A., et al. (1996). Human very-long-chain acyl-CoA synthetase: cloning, topography, and relevance to branched-chain fatty acid metabolism. Biochemical and Biophysical Research Communications, 229(3), 832-837. View Source